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An In-depth Technical Guide to the Safety and Handling of D-Tyrosine Methyl Ester
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of D-Tyrosine methyl ester hydrochloride (CAS No: 3728-20-9). The information is

intended to support risk assessment and ensure safe laboratory practices. While extensive

toxicological data for this specific compound is not available, this guide summarizes existing

safety information and outlines standard experimental protocols for hazard assessment based

on established international guidelines.

Chemical and Physical Properties
D-Tyrosine methyl ester hydrochloride is a derivative of the amino acid D-tyrosine, utilized in

biochemical research and as a precursor in the synthesis of various bioactive molecules.[1] Its

hydrochloride salt form enhances solubility and stability.[1]
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Property Value Reference(s)

CAS Number 3728-20-9 [1][2]

Molecular Formula C₁₀H₁₃NO₃·HCl [1]

Molecular Weight 231.68 g/mol [2]

Appearance

White to off-white or pale

cream powder / crystalline

powder

[1][3]

Melting Point 184-193 °C[1], 190-200°C[3] [1][3]

Storage Conditions
Refrigerate (0-8 °C), Store in a

cool, dry, well-ventilated place.
[1][2]

Synonyms

H-D-Tyr-OMe·HCl, (R)-Methyl

2-amino-3-(4-

hydroxyphenyl)propionate

hydrochloride

[4]

Hazard Identification and Classification
D-Tyrosine methyl ester hydrochloride is classified as an irritant. The toxicological properties

have not been fully investigated, and acute toxicity data such as LD50 or LC50 values are not

available.[4][5] The primary hazards are related to irritation of the skin, eyes, and respiratory

system.[4][6][7]

Hazard Class GHS Category Hazard Statement (H-code)

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation

Source: AK Scientific, Inc. Safety Data Sheet.[4][7]
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are crucial to minimize exposure and associated risks.

Engineering controls and personal protective equipment should be utilized.

Engineering Controls
Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

Facilities should be equipped with an eyewash station and a safety shower.[8]

Personal Protective Equipment (PPE)
A summary of recommended PPE is provided below.

Protection Type Specification Reference(s)

Eye/Face

Chemical splash-resistant

safety glasses or goggles with

side protection (compliant with

EN166 or OSHA 29 CFR

1910.133).

[4][8]

Hand

Wear appropriate protective

gloves to prevent skin

exposure.

[6][8]

Skin/Body
Long-sleeved clothing or a lab

coat to minimize skin contact.
[6]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and ventilation is

inadequate.

[5][8]

Handling Practices
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Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing dust. Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in handling areas.[4]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[4][8] Keep refrigerated when not in

use.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[4]

First Aid Measures
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[4][8]

Skin Contact

Immediately flush skin with

plenty of running water for at

least 15 minutes while

removing contaminated

clothing. Obtain medical aid.

[4][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Obtain medical aid.

[4][8]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth with water

and drink 2-4 cupfuls of milk or

water. Obtain medical aid.

[4][8]

Toxicological Information and Experimental
Protocols
While specific toxicological studies on D-Tyrosine methyl ester hydrochloride are not

publicly available, its GHS classification indicates irritant properties. The following sections

describe the standard, internationally recognized in vitro methodologies for assessing the

hazards associated with this compound.

Potential Toxicological Mechanisms
Chemical irritants can induce cellular damage through various mechanisms. For eye and skin

irritation, this often involves disruption of cell membranes, denaturation of proteins, and
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subsequent release of inflammatory mediators (cytokines), leading to redness, swelling, and

pain.[9][10]

Below is a generalized diagram illustrating a potential pathway for chemical-induced skin

irritation.

Exposure & Penetration

Cellular Events

Tissue Response

D-Tyrosine Methyl
Ester Hydrochloride

Stratum Corneum
Penetration

Keratinocyte Interaction

Cell Membrane Damage &
Protein Denaturation

Release of Pro-inflammatory
Mediators (e.g., Cytokines)

Inflammatory Cascade
(Vasodilation, Immune Cell Infiltration)

Clinical Symptoms
(Erythema, Edema)
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Generalized pathway for chemical-induced skin irritation.

Experimental Protocol: In Vitro Skin Irritation
The potential for a chemical to cause skin irritation can be assessed using the OECD Test

Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method.[11]

[12] This method is a validated animal-free alternative.

Methodology:

Test System: A three-dimensional Reconstructed Human Epidermis (RhE) model is used,

which mimics the upper layers of human skin.[13]

Application: The test chemical (D-Tyrosine methyl ester hydrochloride) is applied topically

to the surface of the RhE tissue. A negative control (e.g., ultrapure water) and a positive

control (e.g., 5% SDS) are run concurrently.[14]

Exposure: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).

[14]

Incubation & Washing: After exposure, the chemical is removed by washing, and the tissues

are incubated for a recovery period (e.g., 42 hours).[14]

Viability Assessment: Cell viability is measured using the MTT assay. The vital dye MTT is

converted by mitochondrial enzymes in viable cells into a blue formazan salt.[13]

Data Analysis: The amount of formazan is quantified by measuring its optical density. The

percentage viability of the chemical-treated tissue is calculated relative to the negative

control.

Classification: If the mean tissue viability is reduced to ≤ 50%, the chemical is classified as a

skin irritant (UN GHS Category 2).[11][14]
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Experimental workflow for OECD Guideline 439 (Skin Irritation).
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Experimental Protocol: In Vitro Eye Irritation
To assess serious eye irritation, the OECD Test Guideline 492: Reconstructed human Cornea-

like Epithelium (RhCE) Test Method is employed.[2] This test identifies chemicals that do not

require classification for eye irritation or serious eye damage. A more advanced version, OECD

492B, can distinguish between GHS Category 1, Category 2, and non-categorized substances.

[8][15]

Methodology:

Test System: A Reconstructed human Cornea-like Epithelium (RhCE) model, such as the

SkinEthic™ HCE, is used.[8][16]

Application: The test chemical is applied to the apical surface of the RhCE tissues. Triplicate

tissues are typically used for each substance.[16]

Exposure: Tissues are exposed for a set duration (e.g., 30 minutes for liquids, 6 hours for

solids) at 37°C.[6][16]

Post-Exposure Incubation: The chemical is rinsed off, and the tissues undergo a post-

exposure incubation period.

Viability Assessment: Similar to the skin irritation test, cell viability is determined using the

MTT assay.[8]

Classification: A substance is identified as not requiring classification (No Category) if the

mean tissue viability is > 60%.[6] Substances causing viability to fall below this threshold are

considered irritants, with further testing potentially required to differentiate between GHS

Category 1 and 2.[6]
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Experimental workflow for OECD Guideline 492 (Eye Irritation).
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Respiratory Irritation Assessment
The classification "May cause respiratory irritation" (H335) suggests the need for caution when

handling the powdered form of the compound. While no single validated in vitro test for

respiratory irritation has been adopted as a full replacement for in vivo methods, research is

ongoing.[17] Current approaches involve using in vitro models of the human respiratory tract,

such as 3D mucociliary tissue models cultured at an air-liquid interface (ALI).[18][19]

Assessment endpoints in these systems include cytotoxicity, epithelial barrier integrity

(measured by TEER), and the release of inflammatory markers.[18][20] The activation of

TRPA1 and TRPV1 channels has been identified as a key initiating event in airway irritation.

[21]

Conclusion
D-Tyrosine methyl ester hydrochloride is a chemical that requires careful handling due to its

classification as a skin, eye, and respiratory irritant. While specific quantitative toxicity data are

lacking, a conservative approach to safety, including the consistent use of appropriate

engineering controls and personal protective equipment, is mandatory. The experimental

protocols outlined in this guide, based on OECD guidelines, provide a framework for generating

the necessary data to perform a comprehensive risk assessment should the need arise. All

handling and experimental procedures should be conducted by qualified personnel in a suitable

laboratory environment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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